Cas no 2922-40-9 (H-DL-Phe(4-NO2)-OH)

H-DL-Phe(4-NO2)-OH is a nitro-substituted phenylalanine derivative used in peptide synthesis and biochemical research. The para-nitro group enhances reactivity, making it valuable for conjugation and modification studies. Its racemic form (DL) provides flexibility in chiral applications. Suitable for solid-phase peptide synthesis, it offers stability and compatibility with standard protecting group strategies.
H-DL-Phe(4-NO2)-OH structure
H-DL-Phe(4-NO2)-OH structure
Product Name:H-DL-Phe(4-NO2)-OH
CAS No:2922-40-9
MF:C9H10N2O4
MW:210.186702251434
MDL:MFCD00007384
CID:95295
PubChem ID:65089
Update Time:2025-06-17

H-DL-Phe(4-NO2)-OH Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-(4-nitrophenyl)propanoic acid
    • DL-4-NO2-Phe-OH
    • 4-NITRO-DL-PHE-OH
    • H-DL-PHE(4-NO2)-OH
    • H-P-NITRO-DL-PHE-OH
    • DL-P-NITROPHENYLALANINE
    • 4-NITRO-DL-PHENYLALANINE
    • P-NITRO-DL-PHENYLALANINE
    • 4-NITRO-L-PHENYLANINEHYDRATE
    • DL-BETA-(4-NITROPHENYL)-ALANINE
    • 4-Nitro-DL-phenylalanine hydrate,99
    • 4-Nitro-L-phenylalanine
    • p-nitrophenylalanine
    • 4-nitro Phenylalanine
    • 4-Nitro-DL-phenylalanine hydrate
    • L-4- Nitrophenylalanine
    • para-nitrophenylalanine
    • P-NITRO-DL-PHENYLALA
    • AS-38157
    • SR-01000634331-1
    • AKOS000187404
    • NSC152925
    • NSC 14786
    • AI3-52611
    • Q27121246
    • FT-0624396
    • 1991-83-9
    • HY-W014405
    • NSC-14786
    • NSC-148865
    • EN300-123066
    • Phenylalanine, 4-nitro-
    • D,L-p-Nitrophenylalanine
    • 2922-40-9
    • 4-Nitrophenylalanine #
    • NSC 148865
    • FT-0627632
    • N0952
    • NCGC00253665-01
    • J-017441
    • CHEBI:48496
    • NSC-152925
    • PD196703
    • MFCD00007384
    • FT-0634555
    • L-.beta.-Nitrophenylalanine
    • NSC148865
    • WLN: WNR D1YZVQ -L
    • p-Nitrophenylalanine, DL-
    • SCHEMBL26443
    • EINECS 220-868-6
    • 4-Nitrophenylalanine
    • NSC14786
    • WLN: WNR D1YZVQ
    • DL-Phenylalanine, 4-nitro-
    • AKOS016843486
    • 4-Nitro-DL-phenylalanine (H-DL-Phe(4-NO2)-OH)
    • DTXSID40862482
    • 4-nitro-d,l-phenylalanine
    • 2-Amino-3-(4-nitrophenyl)propionic acid
    • 4-Nitro-DL-phenylalanine, 98%
    • CS-W015121
    • SCHEMBL14904486
    • 4-Nitro-DL-phenylalanine,98%
    • DB-057546
    • SY015497
    • NS00042435
    • DB-047549
    • DB-052947
    • L-3-(p-Nitrophenyl)alanine
    • SY037130
    • H-DL-Phe(4-NO2)-OH
    • MDL: MFCD00007384
    • Inchi: 1S/C9H10N2O4/c10-8(9(12)13)5-6-1-3-7(4-2-6)11(14)15/h1-4,8H,5,10H2,(H,12,13)
    • InChI Key: GTVVZTAFGPQSPC-UHFFFAOYSA-N
    • SMILES: OC(C(CC1C=CC(=CC=1)[N+](=O)[O-])N)=O

Computed Properties

  • Exact Mass: 210.06400
  • Monoisotopic Mass: 210.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.4080
  • Melting Point: 236-237 °C (dec.) (lit.)
  • PSA: 109.14000
  • LogP: 1.77270
  • Solubility: Not available

H-DL-Phe(4-NO2)-OH Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P301+P310
  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 25
  • Safety Instruction: S45
  • Hazardous Material Identification: T
  • Risk Phrases:R25

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